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Compound of Interest

Compound Name: STO-609 acetate

Cat. No.: B2731821

Audience: Researchers, scientists, and drug development professionals.
Introduction:

STO-609 acetate is a potent, selective, and cell-permeable inhibitor of Caz*/calmodulin-
dependent protein kinase kinase (CaMKK). It is a valuable tool for investigating the
physiological roles of the CaMKK signaling pathway. Specifically, STO-609 acetate inhibits
both CaMKKa and CaMKK[3 isoforms, which are upstream activators of CaMKI, CaMKIV, and
AMP-activated protein kinase (AMPK). This document provides detailed protocols for the
preparation, storage, and handling of STO-609 acetate stock solutions in Dimethyl Sulfoxide
(DMSO) for use in various research applications.

I. Physicochemical Properties and Solubility

STO-609 acetate is a crystalline solid. It is crucial to understand its physical and chemical
properties for accurate stock solution preparation and experimental design.
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Property Value References

7-Ox0-7H-benzimidazo[2,1-
Chemical Name albenz[del]isoquinoline-3- [1112]

carboxylic acid acetate

Molecular Formula C19H10N203 + C2H402 [1][2]
Molecular Weight 374.35 g/mol [11[2]
CAS Number 1173022-21-3 [11[2]
Appearance Yellow crystalline solid [3]
Purity >97% [1]
Solubility in DMSO Up to 25 mM [4]

_ -20°C, protect from light, store
Storage of Solid _ _ [5]
with a desiccant

Il. Sighaling Pathway of CaMKK Inhibition by STO-
609

STO-609 acts as a competitive inhibitor at the ATP-binding site of CaMKKa and CaMKK[. This
inhibition prevents the downstream activation of CaMKI, CaMKIV, and AMPK, thereby
modulating numerous cellular processes.
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Downstream Cellular Processes
(e.g., Gene Expression, Metabolism, Autophagy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2731821#preparing-sto-609-acetate-stock-solution-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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